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ARP 100: Basic Chemical & Biological Profile

The table below summarizes the core characteristics of ARP 100 as a selective MMP-2 inhibitor.

Property Description

Primary Target & Action Selective inhibitor of Matrix Metalloproteinase-2 (MMP-2) [1] [2] [3]

IC50 (MMP-2) 12 nM [1] [2] [3]

Selectivity Profile MMP-9 (0.2 µM), MMP-3 (4.5 µM), MMP-1 & MMP-7 (>50 µM) [2] [3]

Reported Anti-Invasive
Effect

Shows anti-invasive properties in HT1080 fibrosarcoma and other cell

lines [1] [2]

Molecular Weight 364.42 g/mol [1] [2] [3]

CAS Number 704888-90-4 [1] [2] [3]

Key Experimental Considerations

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-interest
https://www.apexbt.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.medchemexpress.com/arp-100.html
https://www.apexbt.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.medchemexpress.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.medchemexpress.com/arp-100.html
https://www.apexbt.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.apexbt.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.medchemexpress.com/arp-100.html
https://www.apexbt.com/arp-100.html
https://www.scbt.com/p/arp-100-704888-90-4
https://www.medchemexpress.com/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Solubility and Storage: ARP 100 is soluble in DMSO at least to 100 mg/mL (274.41 mM). For stock

solutions, it is recommended to store the compound at -20°C for short-term use (about one month) or
-80°C for longer-term storage (up to six months), and avoid repeated freeze-thaw cycles [3].

Lack of Standard Functional Concentration: The search results do not provide a universally
recommended concentration for invasion assays. The biochemical IC50 (12 nM) is a starting point,

but effective concentration in a complex 3D cell culture environment can be much higher. One study
used 50 nM to show a "significant reduction" in invasive structures, which provides a good reference

[1].

A Workflow for Optimizing ARP 100 Concentration

Since a standard concentration is not available, you will need to perform an optimization experiment. The

following diagram outlines a logical, step-wise strategy to determine the best concentration for your specific

assay conditions.
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Start Optimization

Prepare Stock Solution
(Example: 10 mM in DMSO)

Define Test Concentration Range
(Example: 1 nM - 10 µM)

Perform Invasion Assay
with Concentration Series

Analyze Dose-Response
(Max Inhibition vs. Cytotoxicity)

Select Optimal Concentration
for Future Experiments

Click to download full resolution via product page

Guide to the Core Invasion Assay Protocol

The optimization workflow requires a robust and consistent invasion assay. The protocol below, based on the

standard Matrigel-coated transwell (Boyden chamber) method, provides a foundation for your tests [4].

Step 1: Coating the Insert

Thaw Matrigel on ice overnight.

Dilute Matrigel in cold serum-free medium to the desired concentration (vendor
recommendations vary).

Add 100 µL of the diluted Matrigel to the top of the transwell insert membrane.
Incubate the plate at 37°C for at least 2 hours to allow the Matrigel to gel.
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Step 2: Cell Preparation and Seeding

Harvest and count your cells (e.g., MDA-MB-453, MCF7).
Resuspend cells in serum-free medium at 1x10⁵ cells/mL.

After hydrating the Matrigel with warm serum-free medium, add 100 µL of cell suspension
(containing 1x10⁵ cells) to the top of the Matrigel-coated insert.

Add 500 µL of complete medium with serum (a chemoattractant) to the lower chamber.

Step 3: Treatment and Incubation

Add your pre-defined range of ARP 100 concentrations (from the optimization workflow) to both

the upper (cell suspension) and lower chambers. Include a vehicle control (e.g., 0.1%
DMSO).
Incubate the assay for 12-48 hours at 37°C in a 5% CO₂ incubator. The duration depends on
the invasiveness of your cell line.

Step 4: Staining, Counting, and Analysis

After incubation, use a cotton swab to gently remove non-invaded cells from the top of the
Matrigel layer.

Fix the invaded cells on the lower surface of the membrane with 4% paraformaldehyde for 15
minutes.

Stain the cells with 0.1% crystal violet for 20-30 minutes.
Wash gently with water and let the membrane air dry.

Count the number of invaded cells in five random microscopic fields per insert. Perform all
assays in triplicate for statistical power [4].

Frequently Asked Questions

Q: Why might a high concentration of ARP 100 be needed in my invasion assay even though the

IC50 is 12 nM?

A: The IC50 of 12 nM is measured in a purified enzymatic system. In a 3D cell-based assay,
factors like cell permeability, compound stability, and the complex cellular microenvironment

can reduce effective concentration. Furthermore, invasion is a multi-step process; inhibiting
MMP-2 alone may not be sufficient to completely block invasion if other proteases are involved.

Q: How can I control for cytotoxicity when optimizing the concentration?
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A: It is critical to run a parallel cell viability assay (e.g., MTT, MTS, or Live/Dead assay) under

the same conditions and duration as your invasion assay. The optimal concentration for
invasion inhibition should have minimal effect on cell viability.

Q: Are there alternative invasion assays I can use?

A: Yes. The Spherical Invasion Assay (SIA) is a more physiologically relevant 3D model. In
this assay, cells are embedded in a primary Matrigel layer, and their invasion into a secondary,

cell-free Matrigel layer is measured. This assay is particularly good for testing the effects of
drugs like ARP 100 and can be used to validate findings from the Boyden chamber assay [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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